3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone

• IUPAC Name: 3-[2-(azocan-1-yl)-2-oxoethyl]-4-propan-2-ylpiperazin-2-one
• InChI: InChI=1S/C16H29N3O2/c1-13(2)19-11-8-17-16(21)14(19)12-15(20)18-9-6-4-3-5-7-10-18/h13-14H,3-12H2,1-2H3,(H,17,21)
• InChI Key: TYRDMFRSCTXUHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCNC(=O)C1CC(=O)N2CCCCCCC2
• Molecular Formula: C16H29N3O2
• Molecular Weight: 295.42 g/mol

Description

3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone is a synthetic compound that belongs to the class of piperazinone derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The exact mechanism of action of 3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone is not yet fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neurotransmitter activity in the brain. The compound may also interact with other receptors such as the opioid receptors, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone exhibits significant biochemical and physiological effects. The compound has been shown to reduce pain and inflammation in animal models. It has also been shown to have anxiolytic and anti-depressant effects. Additionally, the compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone is its potential use in the development of new drugs for the treatment of various neurological disorders. The compound has also been shown to be relatively safe and well-tolerated in animal models. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the scientific research of 3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone. One potential direction is the development of new drugs based on the structure of this compound for the treatment of neurological disorders. Another direction is the study of the compound's potential use in the treatment of other diseases such as cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other receptors in the brain.

Synthesis Methods

The synthesis of 3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone involves the reaction of 1-azocanyl-2-ketone with isopropylamine in the presence of a catalyst. The reaction yields the desired product as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3-[2-(1-azocanyl)-2-oxoethyl]-4-isopropyl-2-piperazinone has been extensively studied for its potential applications in medicinal chemistry, drug discovery, and neuroscience. The compound has been shown to exhibit a wide range of pharmacological activities such as analgesic, anxiolytic, and anti-inflammatory effects. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.